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Compound of Interest

Compound Name: Methyl 3,5-dimethoxybenzoate

Cat. No.: B1584991 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of laboratory chemicals is paramount. This document provides immediate, procedural

guidance for the safe use and disposal of Methyl 3,5-dimethoxybenzoate, fostering a secure

and productive research environment.

Physical and Chemical Properties
A summary of the key physical and chemical properties of Methyl 3,5-dimethoxybenzoate is

provided below.

Property Value

CAS Number 2150-37-0[1]

Molecular Formula C₁₀H₁₂O₄[1]

Molecular Weight 196.20 g/mol [1]

Appearance White solid

Melting Point 42-43 °C

Boiling Point 298 °C

Solubility Insoluble in water.
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The following personal protective equipment is essential to prevent exposure when handling

Methyl 3,5-dimethoxybenzoate.

PPE Type Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.[2]

Protects against splashes and

airborne particles that can

cause serious eye irritation.

Hand Protection
Nitrile gloves are

recommended for handling.[2]

Provides a barrier against skin

contact, which can cause

irritation.

Respiratory Protection
A NIOSH-approved N95

respirator or higher.

To be used when handling the

powder outside of a certified

chemical fume hood to prevent

inhalation.

Body Protection A standard laboratory coat.
Protects against incidental skin

contact.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational workflow is critical for the safe handling of Methyl 3,5-
dimethoxybenzoate.

Pre-Operational Checks
Engineering Controls Verification: Ensure a certified chemical fume hood is operational.

PPE Inspection: Inspect all personal protective equipment for integrity. Ensure safety glasses

are clean and unscratched, and gloves are free of tears or punctures.

Emergency Equipment: Confirm the location and functionality of the nearest eyewash station

and safety shower.

Spill Kit: Ensure a chemical spill kit is readily accessible.
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Handling the Chemical
Work Area Preparation: Conduct all handling of Methyl 3,5-dimethoxybenzoate within a

certified chemical fume hood to minimize inhalation exposure.[3]

Personal Protection: Don all required PPE before handling the chemical.

Weighing and Transfer:

When weighing the solid, use a disposable weigh boat.

Handle the container and transfer the chemical with care to avoid generating dust.

If dissolving in a solvent, add the solvent to the solid slowly to prevent splashing.

Reaction Setup:

Ensure all glassware is free of cracks or defects.

If heating is required, use a controlled heating source such as a heating mantle or water

bath. Avoid open flames.

Keep the reaction vessel closed to prevent the release of vapors.

Post-Handling Procedures
Decontamination:

Wipe down the work surface within the fume hood with an appropriate solvent (e.g., 70%

ethanol) and then with water.

Thoroughly wash any reusable glassware that came into contact with the chemical.

PPE Removal:

Remove gloves first, turning them inside out as you do.

Remove your lab coat.
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Remove eye protection last.

Personal Hygiene: Wash hands thoroughly with soap and water after handling the chemical,

even if gloves were worn.[4]

Disposal Plan
Proper disposal of Methyl 3,5-dimethoxybenzoate and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Solid Waste:

Collect any unused Methyl 3,5-dimethoxybenzoate in a clearly labeled, sealed waste

container.

Contaminated disposable items such as weigh boats, gloves, and paper towels should be

placed in a designated solid chemical waste container.

Liquid Waste:

If Methyl 3,5-dimethoxybenzoate is in a solvent, it should be disposed of in a properly

labeled liquid hazardous waste container.

Do not pour any solutions containing this chemical down the drain.[5]

Waste Labeling and Storage:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name: "Methyl 3,5-dimethoxybenzoate".

Store waste containers in a designated, well-ventilated, and secure area away from

incompatible materials.

Final Disposal:

All chemical waste must be disposed of through your institution's Environmental Health

and Safety (EHS) office or a licensed hazardous waste disposal company.[5][6]
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Workflow for Safe Handling of Methyl 3,5-
dimethoxybenzoate
Caption: Workflow for the safe handling of Methyl 3,5-dimethoxybenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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